Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride
Overview
Description
The compound you’re asking about seems to be a complex organic molecule. It likely contains an amino group (-NH2), a nitro group (-NO2) attached to a phenyl ring, an acetic acid moiety, and a methyl ester group. It’s also a hydrochloride, indicating the presence of a chloride ion .
Chemical Reactions Analysis
Again, while specific reactions involving this compound aren’t available, similar compounds can undergo a variety of reactions. For example, boronic esters can undergo deboronation , and chloroformates (which are similar to esters) can react with amines to form carbamates .Scientific Research Applications
1. Synthesis and Properties
- Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride and related compounds are involved in various synthesis processes. For example, Sieger et al. (1959) explored the synthesis of derivatives from 3-hydroxy-2-naphthoic acid, leading to the production of nitro and amino derivatives with potential anesthetic properties (Sieger, Ziegler, Klein, & Sokol, 1959).
- Kobayashi et al. (1972) investigated the nitrous acid deamination of α-methylphenylalanine methyl ester, providing insights into chemical reactions involving similar ester compounds (Kobayashi, Koga, & Yamada, 1972).
2. Pharmaceutical Applications
- Shalaby et al. (1998) synthesized new amino acid conjugates of diclofenac, revealing the potential of similar ester compounds in pharmaceutical applications (Shalaby, Abo-Ghalia, el-Araky, & Awad, 1998).
- In 2008, Shen and Johnston developed a novel enantioselective synthesis method for beta-amino acids using alpha-nitro esters, demonstrating the versatility of such compounds in medicinal chemistry (Shen & Johnston, 2008).
3. Catalysis and Chemical Reactions
- Hopfner et al. (2002) explored the synthesis of unsaturated N-phenyl-alpha-amino esters through photocatalysis, indicating the potential of related ester compounds in catalytic processes (Hopfner, Weiss, Meissner, Heinemann, & Kisch, 2002).
- Li and Sha (2008) described the synthesis of amino acid methyl ester hydrochlorides, highlighting their use in the production of other chemical compounds (Li & Sha, 2008).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 2-amino-2-(2-nitrophenyl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4.ClH/c1-15-9(12)8(10)6-4-2-3-5-7(6)11(13)14;/h2-5,8H,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMKICTYVDHOHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1[N+](=O)[O-])N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![tert-Butyl [4-(2-amino-ethyl)-phenyl]-acetate hydrochloride](/img/structure/B1382894.png)
